Cas no 2229071-28-5 (4-1-(methylamino)cyclopropylbenzene-1,3-diol)

• Product Name: 4-1-(methylamino)cyclopropylbenzene-1,3-diol
• CAS No: 2229071-28-5
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5804564
• PubChem ID: 165704997
• Update Time: 2025-10-31

4-1-(methylamino)cyclopropylbenzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-1-(methylamino)cyclopropylbenzene-1,3-diol
• 2229071-28-5
• EN300-1765119
• 4-[1-(methylamino)cyclopropyl]benzene-1,3-diol

• Inchi： 1S/C10H13NO2/c1-11-10(4-5-10)8-3-2-7(12)6-9(8)13/h2-3,6,11-13H,4-5H2,1H3
• InChI Key： FVPJOPWZWNANED-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C1(CC1)NC)O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 52.5Ų

Additional information on 4-1-(methylamino)cyclopropylbenzene-1,3-diol

Introduction to 4-1-(methylamino)cyclopropylbenzene-1,3-diol (CAS No: 2229071-28-5)

4-1-(methylamino)cyclopropylbenzene-1,3-diol, identified by its Chemical Abstracts Service (CAS) number 2229071-28-5, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a cyclopropyl substituent attached to a benzene ring with two hydroxyl groups and a methylamino group at the 1-position, exhibits a unique structural framework that has garnered attention for its potential biological activities. The presence of both polar and non-polar functional groups makes it a promising candidate for further investigation in drug discovery and development.

The structural motif of 4-1-(methylamino)cyclopropylbenzene-1,3-diol combines elements that are frequently explored in medicinal chemistry for their ability to interact with biological targets. The cyclopropyl group, known for its rigidity and ability to occupy small binding pockets, alongside the hydroxyl and methylamino functionalities, suggests possible applications in modulating enzyme activity or receptor binding. Such structural features are often leveraged in the design of small-molecule inhibitors and agonists.

In recent years, there has been growing interest in compounds that incorporate cyclopropyl moieties due to their unique steric and electronic properties. The cyclopropyl ring can enhance binding affinity by providing precise spatial constraints, while the nitrogen-containing substituents can engage in hydrogen bonding or ionic interactions with biological targets. This combination makes 4-1-(methylamino)cyclopropylbenzene-1,3-diol a structurally intriguing compound for further exploration.

One of the key areas where this compound shows promise is in the development of novel therapeutic agents. The hydroxyl groups at the 1 and 3 positions of the benzene ring can serve as points for further derivatization, allowing chemists to tailor the compound's properties for specific biological applications. Additionally, the methylamino group provides a basic nitrogen that could interact with acidic residues on target proteins or enzymes.

Recent studies have highlighted the importance of structural diversity in drug discovery programs. Compounds like 4-1-(methylamino)cyclopropylbenzene-1,3-diol contribute to this diversity by presenting novel scaffolds that may not have been extensively explored before. This is particularly relevant in the context of overcoming drug resistance or targeting diseases with unmet medical needs.

The synthesis of 4-1-(methylamino)cyclopropylbenzene-1,3-diol represents a significant achievement in organic chemistry. The multi-step synthesis likely involves key transformations such as cyclopropanation, aromatic substitution, and functional group interconversion. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluation.

In terms of biological activity, preliminary investigations suggest that 4-1-(methylamino)cyclopropylbenzene-1,3-diol may exhibit properties relevant to various therapeutic areas. For instance, its structural similarity to known bioactive molecules could hint at potential interactions with enzymes or receptors involved in metabolic pathways, inflammation, or neurodegeneration. However, more comprehensive studies are needed to fully elucidate its pharmacological profile.

The use of computational methods has become increasingly important in assessing the potential activity of novel compounds like 4-1-(methylamino)cyclopropylbenzene-1,3-diol. Molecular docking simulations can predict how this molecule might bind to biological targets such as enzymes or receptors, providing valuable insights before expensive wet-lab experiments are conducted. These computational approaches are often integrated into drug discovery pipelines to accelerate the identification of promising candidates.

The role of natural product-inspired scaffolds cannot be overstated in modern drug discovery. Many successful drugs have been derived from natural products or their analogs due to their inherent structural complexity and biological activity. 4-1-(methylamino)cyclopropylbenzene-1,3-diol, with its unique combination of functional groups, could be seen as an example of how inspiration from natural products can lead to innovative therapeutic agents.

As research continues to evolve, so do the tools available for studying compounds like 4-1-(methylamino)cyclopropylbenzene-1,3-diol. Advances in mass spectrometry techniques allow for detailed characterization of molecular structures and interactions, while high-throughput screening platforms enable rapid testing against large libraries of biological targets. These technological advancements are essential for translating chemical discoveries into tangible therapeutic benefits.

The future prospects for 4-1-(methylamino)cyclopropylbenzene-1,3-diol are promising given its unique structural features and potential biological relevance. Further research is warranted to explore its pharmacological activity across different disease models and to optimize its chemical properties for clinical applications. Collaborative efforts between chemists and biologists will be crucial in realizing the full potential of this compound.